3-(3,4-dichlorobenzyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H7Cl2NOS2/c11-7-2-1-6(3-8(7)12)4-13-9(14)5-16-10(13)15/h1-3H,4-5H2
• InChI Key: QIBBZBPBPUWUEK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)S1)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C10H7Cl2NOS2
• DSSTOX Substance ID: DTXSID30300888
• Molecular Weight: 292.2 g/mol
• CAS RN: 34392-98-8

Description

3-(3,4-dichlorobenzyl)-2-thioxo-1,3-thiazolidin-4-one, commonly known as DTT, is a synthetic compound with a thiazolidinone core structure. It has been widely studied for its potential use in various scientific research applications, including as an antioxidant, anti-inflammatory, and anti-tumor agent.

Mechanism of Action

The mechanism of action of DTT is not fully understood, but it is thought to involve the modulation of various signaling pathways. Studies have suggested that DTT can activate the Nrf2/ARE pathway, which plays a key role in antioxidant and anti-inflammatory responses. DTT has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
DTT has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and to decrease the levels of reactive oxygen species. DTT has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to increase the production of anti-inflammatory cytokines, such as IL-10. In addition, DTT has been shown to induce apoptosis in cancer cells, and to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

DTT has several advantages for lab experiments, including its stability, solubility, and low toxicity. It can be easily synthesized and purified, and is readily available for research purposes. However, there are also limitations to its use in lab experiments, including its potential to interfere with certain assays and its limited bioavailability in vivo.

Future Directions

There are several potential future directions for DTT research. One area of interest is the development of DTT derivatives with enhanced bioavailability and specificity for certain signaling pathways. Another area of interest is the investigation of DTT in combination with other compounds, such as chemotherapy agents, to enhance their efficacy and reduce side effects. Finally, further research is needed to fully understand the mechanism of action of DTT and its potential therapeutic applications in various diseases.

Synthesis Methods

DTT can be synthesized through a multi-step process involving the reaction of 3,4-dichlorobenzylamine with thiourea, followed by the addition of an alkylating agent and cyclization to form the thiazolidinone core structure. The final product can be purified through recrystallization or chromatography techniques.

Scientific Research Applications

DTT has been shown to have a wide range of potential scientific research applications. It has been studied as an antioxidant, with research suggesting that it can scavenge free radicals and protect against oxidative stress. DTT has also been investigated for its anti-inflammatory properties, with studies showing that it can inhibit the production of pro-inflammatory cytokines. In addition, DTT has been shown to have anti-tumor effects, with research suggesting that it can induce apoptosis in cancer cells.